3-Bromo-5-methoxy-2,3-dihydro-1H-inden-1-one

• CAS No.: 79827-91-1
• Molecular Formula: C10H9BrO2
• Molecular Weight: 241.08 g/mol
• IUPAC Name: 3-bromo-5-methoxy-2,3-dihydroinden-1-one
• InChI: InChI=1S/C10H9BrO2/c1-13-6-2-3-7-8(4-6)9(11)5-10(7)12/h2-4,9H,5H2,1H3
• InChI Key: ROLYBKSBOGRKDY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)CC2Br

Description

3-Bromo-5-methoxy-2,3-dihydro-1H-inden-1-one is a useful research compound. Its molecular formula is C10H9BrO2 and its molecular weight is 241.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

N-bromosuccinimide (12.1 g, 67.9 mmol) and 2,2′-azobisisobutyronitrile (0.1 g, 0.6 mmol) were added to a solution of 5-methoxy-1-indanone (10.0 g, 61.7 mmol) in carbon tetrachloride (104 mL). The reaction mixture was stirred for 3 hours at 85° C. and then allowed to cool to room temperature. The reaction mixture was filtered through Celite, which was then washed with CH2Cl2 (100 mL). The filtrate was washed with brine (50 mL), dried over MgSO4, and concentrated to afford the subtitle compound, which was used without further purification. MS calculated for C10H9BrO2+H: 241, observed: 241.

Synthesis routes and methods II

Procedure details